An In-depth Technical Guide to 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone: A Novel Scaffold for Glycobiology and Drug Discovery
An In-depth Technical Guide to 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone: A Novel Scaffold for Glycobiology and Drug Discovery
This technical guide provides a comprehensive overview of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a specialized biochemical reagent with significant potential in the field of glycobiology and as a scaffold for drug development.[1][2] Drawing upon established principles of carbohydrate chemistry and the known biological activities of related N-acetylglucosamine (GlcNAc) derivatives, this document will explore the synthesis, physicochemical properties, and prospective applications of this intriguing molecule.
Introduction: The Promise of Modified Glycans
Carbohydrates are fundamental to a vast array of biological processes, serving not only as energy sources but also as key players in cellular recognition, signaling, and immune responses.[3] The strategic modification of monosaccharide units, such as D-glucosamine, offers a powerful approach to developing novel therapeutic agents and research tools. N-acetyl-D-glucosamine (GlcNAc) and its derivatives, in particular, have garnered considerable attention for their potential in treating conditions like osteoarthritis and inflammatory bowel disease.[4][5][6] The subject of this guide, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, represents a sophisticated evolution of the GlcNAc scaffold, incorporating key structural features—a benzylidene acetal, a hydroximo-lactone core—that are anticipated to confer unique chemical and biological properties.
Physicochemical Properties
A summary of the known and predicted physicochemical properties of the target molecule is presented in Table 1.
| Property | Value | Source/Method |
| CAS Number | 132063-03-7 | [7][8] |
| Molecular Formula | C15H18N2O6 | [7] |
| Molecular Weight | 322.31 g/mol | Calculated |
| Melting Point | 229-231°C | [7] |
| Solubility | DMSO, Methanol | [7] |
| Appearance | White to off-white solid (Predicted) | N/A |
| Storage Temperature | -20°C (long-term) | [7] |
Synthesis and Characterization
Proposed Synthetic Pathway
The overall synthetic strategy is outlined in the workflow diagram below.
Caption: Proposed synthetic workflow for the target molecule.
Experimental Protocols
This initial step involves the N-acetylation of the primary amine of D-glucosamine.
Protocol:
-
Suspend D-glucosamine hydrochloride in methanol.
-
Add a slight excess of acetic anhydride and a base (e.g., sodium methoxide) to the suspension.
-
Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).
-
Neutralize the reaction mixture and concentrate under reduced pressure.
-
Recrystallize the crude product from a suitable solvent system (e.g., ethanol/ether) to yield N-Acetyl-D-Glucosamine.
The selective protection of the 4- and 6-hydroxyl groups is achieved through the formation of a benzylidene acetal. This is a common strategy in carbohydrate synthesis to direct reactions to other hydroxyl groups.[1][2]
Protocol:
-
Dissolve N-Acetyl-D-Glucosamine in a suitable solvent such as N,N-dimethylformamide (DMF).
-
Add benzaldehyde dimethyl acetal and a catalytic amount of a Lewis or Brønsted acid (e.g., p-toluenesulfonic acid or Cu(OTf)2).[2]
-
Stir the reaction at room temperature or with gentle heating.[4]
-
Monitor the reaction progress by TLC.
-
Upon completion, quench the reaction with a weak base (e.g., triethylamine).
-
Remove the solvent under reduced pressure and purify the resulting 4,6-O-Benzylidene-N-Acetyl-D-Glucosamine by column chromatography or recrystallization.
The final step involves the oxidation of the anomeric carbon to a lactone, followed by conversion to the hydroximo-lactone.
Protocol:
-
Dissolve the 4,6-O-Benzylidene-N-Acetyl-D-Glucosamine in a suitable solvent.
-
Perform an oxidation reaction to form the corresponding glucono-1,5-lactone. This can be achieved using various reagents, such as bromine in a buffered aqueous solution or more modern methods.
-
Following the formation of the lactone, react it with hydroxylamine hydrochloride in the presence of a base (e.g., pyridine or sodium acetate) to form the hydroximo-1,5-lactone.
-
Purify the final product, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, by column chromatography or recrystallization.
Characterization
The structure and purity of the synthesized compound should be confirmed using a combination of analytical techniques:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the presence of the acetamido, benzylidene, and sugar backbone protons and carbons, and to establish their stereochemistry.
-
Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.
-
Infrared (IR) Spectroscopy: To identify key functional groups such as the hydroxyl, amide, and C=N of the oxime.
-
Melting Point Analysis: To assess the purity of the compound.
Potential Applications and Biological Relevance
The unique structural features of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone suggest several potential applications in drug discovery and glycobiology research.
As an Inhibitor of Glycosidases
The gluconohydroximo-1,5-lactone core is a known mimic of the oxocarbenium-ion-like transition state of glycosidase-catalyzed reactions. Therefore, this compound is a promising candidate as an inhibitor of N-acetyl-β-D-hexosaminidases (HexNAcases), including O-GlcNAcase (OGA). Inhibition of OGA is a therapeutic strategy for several diseases, including neurodegenerative disorders and type 2 diabetes.[9][10]
Caption: Postulated mechanism of action as a glycosidase inhibitor.
As a Scaffold for Drug Development
The benzylidene acetal provides a handle for further chemical modification, allowing for the synthesis of a library of derivatives with potentially enhanced or selective biological activity. The phenyl group can be substituted with various functional groups to modulate properties such as solubility, cell permeability, and target binding affinity.
In Glycobiology Research
As a stable and well-defined molecule, it can be used as a probe to study the active sites of glycosidases and to investigate the biological roles of O-GlcNAcylation.[1] Its utility as a biochemical reagent is significant in the broader study of carbohydrate chemistry and biology.[1][2]
Future Directions
Further research is warranted to fully elucidate the properties and potential of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. Key areas for future investigation include:
-
Optimization of the synthetic route: To improve yields and scalability.
-
In-depth biological evaluation: Including enzyme inhibition assays against a panel of glycosidases, cell-based assays to assess effects on O-GlcNAcylation, and studies to determine its mechanism of action.
-
Structure-activity relationship (SAR) studies: Through the synthesis and evaluation of a diverse library of analogs.
-
Pharmacokinetic and pharmacodynamic profiling: To assess its potential as a therapeutic agent.
Conclusion
2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a molecule of significant interest at the intersection of carbohydrate chemistry and drug discovery. Its synthesis, while requiring a multi-step approach, is achievable through established methodologies. The structural features of this compound, particularly the transition-state-mimicking core, make it a compelling candidate for the development of novel glycosidase inhibitors and other therapeutic agents. This technical guide provides a foundational understanding of this promising molecule and a roadmap for its future exploration.
References
- Banerjee, A., Senthilkumar, S., & Baskaran, S. (2015). Benzylidene Acetal Protecting Group as Carboxylic Acid Surrogate: Synthesis of Functionalized Uronic Acids and Sugar Amino Acids. European Journal of Organic Chemistry, 2015(34), 7462-7469.
-
Benzylidene acetal. In Wikipedia. Retrieved from [Link]
- Nagaoka, I. (2012). Biological activities of glucosamine and its related substances. Journal of nutritional science and vitaminology, 58(5), 287-293.
-
Benzylidene protection of diol. (2021). In Glycoscience Protocols (GlycoPODv2). National Center for Biotechnology Information. Retrieved from [Link]
- Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., ... & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1, 5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International journal of molecular sciences, 23(3), 1037.
- Vasella, A., & Witzig, C. (1991). Synthesis of 2-Acetamido-2-deoxy-D-gluconhydroximolactone- and Chitobionhydroximolactone-DerivedN-Phenylcarbamates, Potential Inhibitors of β-N-Acetylglucosaminidase. Helvetica Chimica Acta, 74(5), 859-873.
- 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone CAS 132063-03-7. (n.d.).
- Gładkowski, W., Chojnacka, A., Wawrzeńczyk, C., & Obmińska-Mrukowicz, B. (2011). Hydroxy lactones with the gem-dimethylcyclohexane system – Synthesis and antimicrobial activity. Arabian Journal of Chemistry, 4(4), 421-428.
- 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE. (n.d.).
- Chen, X., Varki, A., & Stanley, P. (2017).
-
Patsnap Synapse. (2024, June 27). What is N-acetylglucosamine used for? Retrieved from [Link]
- Bîrlădeanu, L. (2012). Biocatalytic synthesis of lactones and lactams. Biotechnology letters, 34(11), 1989-2000.
- Gray, W. D., Che, P., Brown, M., Ning, X., Murthy, N., & Davis, M. E. (2013). N-acetylglucosamine conjugated to nanoparticles enhances myocyte uptake and improves delivery of a small molecule p38 inhibitor for post-infarct healing. Journal of controlled release, 172(1), 1-9.
- Gładkowski, W., Chojnacka, A., & Wawrzeńczyk, C. (2017). Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution of Their Racemic Mixtures. Molecules, 22(12), 2097.
- Grigorian, A., & Demetriou, M. (2016). Analogs of n-acetylglucosamine and uses thereof. U.S.
-
Chemistry Steps. (n.d.). Synthesis and Reactions of Lactones and Lactams. Retrieved from [Link]
- Petrova, A. S., & Imperiali, B. (2021). Synthesis of 2-azido-2-deoxy- and 2-acetamido-2-deoxy-D-manno derivatives as versatile building blocks. The Journal of organic chemistry, 86(4), 3734-3741.
- Gładkowski, W., Chojnacka, A., & Wawrzeńczyk, C. (2015). Synthesis of hydroxy lactones 11a-c. [Image]. In Synthesis and Antifeedant Activity of Racemic and Optically Active Hydroxy Lactones with the p-Menthane System.
- Kaifu, R., & Osawa, T. (1975). Synthesis of 2-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-D-mannose, and its interaction with D-mannose-specific lectins.
- Fernández-Mato, I., de la Torre, M. C., & Sierra, M. A. (2023). Exploring the broad-spectrum activity of carbohydrate-based Iberin analogues: From anticancer effect to antioxidant properties. European journal of medicinal chemistry, 250, 115217.
- da Silva, A. B., de Paula, R. F., & de Freitas, R. P. (2021). An overview on the synthesis of carbohydrate-based molecules with biological activity related to neurodegenerative diseases. MedChemComm, 12(4), 585-602.
- Lee, Y. C., & Lee, R. T. (1973). Synthesis of 2-acetamido-2-deoxy-1-thio-beta-D-glucopyranosides.
- Sharma, G., Sharma, S., & Sharma, A. (2024). Therapeutic applications of carbohydrate-based compounds: a sweet solution for medical advancement. Molecular diversity, 28(6), 4553-4579.
- Zhang, Y., Wang, W., Wang, C., Li, X., & Zhang, H. (2020). Design, synthesis and biological evaluation of carbohydrate-based sulphonamide derivatives as topical antiglaucoma agents through selective inhibition of carbonic anhydrase II. Journal of enzyme inhibition and medicinal chemistry, 35(1), 383-390.
Sources
- 1. Benzylidene acetal - Wikipedia [en.wikipedia.org]
- 2. Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 3. N-Acetylglucosamine: Production and Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. scispace.com [scispace.com]
- 6. What is N-acetylglucosamine used for? [synapse.patsnap.com]
- 7. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes [mdpi.com]
- 8. taylorandfrancis.com [taylorandfrancis.com]
- 9. N-acetylglucosamine conjugated to nanoparticles enhances myocyte uptake and improves delivery of a small molecule p38 inhibitor for post-infarct healing - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Synthesis and Reactions of Lactones and Lactams - Chemistry Steps [chemistrysteps.com]
